1-(3-((3-Chloropyridin-4-yl)oxy)piperidin-1-yl)-2-(2,4-dichlorophenoxy)ethanone
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Description
1-(3-((3-Chloropyridin-4-yl)oxy)piperidin-1-yl)-2-(2,4-dichlorophenoxy)ethanone is a useful research compound. Its molecular formula is C18H17Cl3N2O3 and its molecular weight is 415.7. The purity is usually 95%.
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Scientific Research Applications
Environmental Impact and Remediation Efforts
Research has identified various chlorinated compounds, similar in structure to 1-(3-((3-Chloropyridin-4-yl)oxy)piperidin-1-yl)-2-(2,4-dichlorophenoxy)ethanone, as pollutants with significant environmental impact. For instance, chlorophenols (CPs), which share chlorinated aromatic rings with the compound of interest, have been studied extensively for their environmental persistence and toxic effects. These compounds are noted for their role as precursors to dioxins in chemical processes, including Municipal Solid Waste Incineration (MSWI), highlighting the need for effective pollution control and remediation technologies (Peng et al., 2016).
Advanced Oxidation Processes for Degradation
The treatment and remediation of organic pollutants, including those structurally related to the compound , have seen significant advancements through the use of oxidoreductive enzymes and redox mediators. This approach enhances the degradation efficiency of recalcitrant compounds, offering a promising pathway for mitigating environmental pollution. Enzymatic treatment, supported by redox mediators, has been explored as a viable method for the remediation of a wide range of aromatic compounds present in industrial effluents (Husain & Husain, 2007).
Antioxidant Properties and Health Implications
The antioxidant properties of compounds with similar structural features, such as chromones, have been linked to potential health benefits. These properties enable such compounds to neutralize reactive oxygen species, potentially mitigating cell damage and disease progression. This highlights the broader implications of researching chlorinated compounds, not only for environmental science but also for health and medicine (Yadav et al., 2014).
Mechanisms of Toxicity and Environmental Persistence
Understanding the toxic effects and environmental persistence of chlorinated compounds, including those structurally related to this compound, is crucial for assessing their impact on human health and ecosystems. Studies have shown that such compounds can exert various toxic effects on aquatic organisms, indicating the importance of controlling their release into the environment (Ge et al., 2017).
Properties
IUPAC Name |
1-[3-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-2-(2,4-dichlorophenoxy)ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17Cl3N2O3/c19-12-3-4-16(14(20)8-12)25-11-18(24)23-7-1-2-13(10-23)26-17-5-6-22-9-15(17)21/h3-6,8-9,13H,1-2,7,10-11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVYBXGDTWQIVCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)COC2=C(C=C(C=C2)Cl)Cl)OC3=C(C=NC=C3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17Cl3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.